Cas no 1421586-91-5 ((2E)-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1421586-91-5
• MF: C₁₇H₁₈N₄OS₂
• MW: 358.481020450592
• CID: 5364783
• Update Time: 2025-06-08

(2E)-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[2-[2-(3,5-dimethylpyrazol-1-yl)-1,3-thiazol-4-yl]ethyl]-3-thiophen-2-ylprop-2-enamide
• (2E)-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C17H18N4OS2/c1-12-10-13(2)21(20-12)17-19-14(11-24-17)7-8-18-16(22)6-5-15-4-3-9-23-15/h3-6,9-11H,7-8H2,1-2H3,(H,18,22)/b6-5+
• InChI Key： IDPXATXRSHLVBS-AATRIKPKSA-N
• SMILES： C(NCCC1=CSC(N2C(C)=CC(C)=N2)=N1)(=O)/C=C/C1SC=CC=1

Additional information on (2E)-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide

Recent Advances in the Study of (2E)-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide (CAS: 1421586-91-5)

The compound (2E)-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide (CAS: 1421586-91-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's role as a modulator of key signaling pathways, particularly those involving protein kinases and inflammatory mediators. The structural features of this molecule, including the thiazole and pyrazole moieties, contribute to its unique binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interactions with target proteins, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated promising results in the context of autoimmune diseases and certain cancers. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory effects on interleukin-17 (IL-17) production, suggesting its potential as a novel therapeutic agent for inflammatory disorders. Additionally, preliminary data from animal models indicate favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability.

The synthesis of (2E)-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide has been optimized in recent years, with several research groups reporting improved yields and purity. Green chemistry approaches, such as microwave-assisted synthesis, have been successfully applied to reduce reaction times and minimize waste generation. These advancements are critical for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in fully understanding the compound's off-target effects and long-term safety profile. Ongoing research is focused on addressing these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (2E)-N-{2-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-1,3-thiazol-4-yl]ethyl}-3-(thiophen-2-yl)prop-2-enamide represents a promising candidate for further development in the treatment of inflammatory and neoplastic diseases. Continued research into its mechanisms of action and therapeutic potential will be essential for realizing its full clinical value.